Cas no 1261516-75-9 (5,2',4',5'-Tetrachlorobiphenyl-2-ylamine)

• Product Name: 5,2',4',5'-Tetrachlorobiphenyl-2-ylamine
• CAS No: 1261516-75-9
• MF: C₁₂H₇Cl₄N
• MW: 307.002679109573
• CID: 4997074
• Update Time: 2025-05-20

5,2',4',5'-Tetrachlorobiphenyl-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 5,2',4',5'-Tetrachlorobiphenyl-2-ylamine

• Inchi： 1S/C12H7Cl4N/c13-6-1-2-12(17)8(3-6)7-4-10(15)11(16)5-9(7)14/h1-5H,17H2
• InChI Key： HBSVUMZWEWAXKN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=C(C=CC=1N)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 5.2
• Topological Polar Surface Area: 26

Additional information on 5,2',4',5'-Tetrachlorobiphenyl-2-ylamine

Comprehensive Overview of 5,2',4',5'-Tetrachlorobiphenyl-2-ylamine (CAS No. 1261516-75-9): Properties, Applications, and Environmental Impact

5,2',4',5'-Tetrachlorobiphenyl-2-ylamine (CAS No. 1261516-75-9) is a chlorinated biphenyl derivative that has garnered significant attention in scientific research due to its unique chemical structure and potential applications. This compound belongs to the broader class of polychlorinated biphenyls (PCBs), which are known for their stability and diverse industrial uses. The presence of four chlorine atoms and an amine group in its structure makes it a subject of interest for researchers studying organic synthesis, environmental persistence, and bioaccumulation.

In recent years, the scientific community has focused on understanding the environmental fate of chlorinated compounds like 5,2',4',5'-Tetrachlorobiphenyl-2-ylamine. With growing concerns about sustainable chemistry and green alternatives, researchers are exploring ways to mitigate the impact of such compounds. Studies have shown that advanced oxidation processes (AOPs) and biodegradation techniques can be effective in breaking down similar chlorinated compounds, reducing their persistence in ecosystems.

The synthetic pathways for 5,2',4',5'-Tetrachlorobiphenyl-2-ylamine often involve multi-step reactions, including chlorination and amination of biphenyl precursors. These methods are critical for producing high-purity samples required for analytical standards and research purposes. The compound's molecular weight and logP value are key parameters that influence its solubility and partitioning behavior in environmental matrices, making it a valuable model for studying hydrophobic organic contaminants.

From an industrial perspective, 5,2',4',5'-Tetrachlorobiphenyl-2-ylamine has been investigated for its potential role in electronic materials and specialty chemicals. Its robust aromatic structure and functional groups make it a candidate for modifying polymer properties or serving as an intermediate in pharmaceutical synthesis. However, stringent regulations on halogenated compounds have prompted industries to seek safer alternatives, aligning with the principles of green chemistry.

Analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC) are commonly employed to detect and quantify 5,2',4',5'-Tetrachlorobiphenyl-2-ylamine in complex matrices. These methods are essential for monitoring its presence in environmental samples and ensuring compliance with regulatory limits. Researchers also utilize computational modeling to predict the compound's behavior under various conditions, aiding in risk assessment and management.

The toxicological profile of 5,2',4',5'-Tetrachlorobiphenyl-2-ylamine is another area of active research. While not classified as a high-risk substance, its structural similarity to other persistent organic pollutants (POPs) warrants careful evaluation. Studies on ecotoxicology and biodegradation pathways are crucial for understanding its long-term effects on aquatic and terrestrial organisms.

In conclusion, 5,2',4',5'-Tetrachlorobiphenyl-2-ylamine (CAS No. 1261516-75-9) represents a fascinating intersection of chemical innovation and environmental stewardship. As the scientific community continues to explore its properties and applications, the focus remains on developing sustainable practices to minimize its ecological footprint. This compound serves as a reminder of the delicate balance between industrial progress and environmental preservation.